Cas no 53661-35-1 (4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl-)

• Product Name: 4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl-
• CAS No: 53661-35-1
• MF: C₁₆H₁₃ClN₂
• MW: 268.740822553635
• CID: 4025988
• PubChem ID: 3767935
• Update Time: 2025-05-21

4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl-
• 3-Chloro-1-phenyl-5,6,7,8-tetrahydro-isoquinoline-4-carbonitrile
• STL303941
• 3-chloro-1-phenyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• AKOS000345352
• 53661-35-1
• 3-chloro-1-phenyl-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• CS-0365966
• Oprea1_165716
• DTXSID601174410
• AN-212/13751235
• 3-Chloro-5,6,7,8-tetrahydro-1-phenyl-4-isoquinolinecarbonitrile
• Oprea1_472242

• Inchi： 1S/C16H13ClN2/c17-16-14(10-18)12-8-4-5-9-13(12)15(19-16)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
• InChI Key： OVFSKQWHMLYFLP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(CCCC2)C(C#N)=C(Cl)N=1

Computed Properties

• Exact Mass: 268.0767261Da
• Monoisotopic Mass: 268.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 36.7Ų

Additional information on 4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl-

4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl

The compound with CAS No. 53661-35-1, commonly referred to as 4-Isoquinolinecarbonitrile, 3-chloro-5,6,7,8-tetrahydro-1-phenyl, is a highly specialized organic compound belonging to the isoquinoline class of heterocyclic compounds. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery and development.

Isoquinoline derivatives have long been recognized for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 4-Isoquinolinecarbonitrile moiety in this compound introduces a nitrile group at the fourth position of the isoquinoline ring system. This substitution pattern is known to enhance the compound's stability and reactivity under various chemical conditions. The presence of a chlorine atom at the third position further modulates the electronic properties of the molecule, making it a promising candidate for further functionalization and biological evaluation.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the preparation of 4-Isoquinolinecarbonitrile derivatives. One such method involves the use of palladium-catalyzed coupling reactions to introduce substituents at specific positions on the isoquinoline ring. These methods not only improve the yield but also allow for precise control over the stereochemistry of the product. Such advancements have significantly contributed to the scalability of this compound's synthesis, making it more accessible for large-scale studies.

The 5,6,7,8-tetrahydro designation in the name highlights the presence of a partially hydrogenated ring system adjacent to the isoquinoline core. This structural feature imparts a degree of flexibility to the molecule while maintaining its aromaticity in key regions. The phenyl group attached at position 1 further enhances the molecule's lipophilicity, which is a critical factor in determining its bioavailability and pharmacokinetic properties.

From a pharmacological perspective, 4-Isoquinolinecarbonitrile derivatives have shown potential as inhibitors of various enzyme targets associated with diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that this compound can modulate the activity of histone deacetylases (HDACs), which are enzymes implicated in gene regulation and cell proliferation. The ability to selectively inhibit HDACs without affecting other cellular processes makes this compound an attractive lead for drug development.

In addition to its enzymatic targets, this compound has also been investigated for its ability to interact with membrane receptors and ion channels. Preclinical studies using animal models have revealed that 4-Isoquinolinecarbonitrile derivatives exhibit potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. These findings suggest that this compound could serve as a basis for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The development of 4-Isoquinolinecarbonitrile-based drugs has also been facilitated by advances in computational chemistry and molecular modeling techniques. Researchers have employed docking simulations and molecular dynamics studies to predict how this compound interacts with target proteins at atomic resolution. Such insights have enabled rational drug design strategies that optimize both potency and selectivity while minimizing off-target effects.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and safety profile of 4-Isoquinolinecarbonitrile derivatives. Ongoing clinical trials are evaluating their efficacy in treating various diseases while monitoring for potential adverse effects such as hepatotoxicity or cardiotoxicity. These studies are expected to provide critical data that will guide future therapeutic applications.

In conclusion, 4-Isoquinolinecarbonitrile derivatives, represented by CAS No. 53661-35-1 (3-chloro-5,6,7,8-tetrahydro-1-phenyl derivative), represent a significant advancement in heterocyclic chemistry with broad implications for drug discovery and development. Their unique structural features combined with potent biological activities make them an invaluable tool for researchers seeking novel therapeutic agents against a wide range of diseases.